molecular formula C10H18N4O B2924697 4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide CAS No. 2101196-05-6

4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide

Cat. No. B2924697
CAS RN: 2101196-05-6
M. Wt: 210.281
InChI Key: HGOHWEFJZASRMX-UHFFFAOYSA-N
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Description

“4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is a multi-substituted pyrazolecarboxamide . It is a member of pyrazoles and a monocarboxylic acid amide . It is used in the industrial synthesis of sildenafil .


Synthesis Analysis

The synthesis of pyrazoles, including “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .


Molecular Structure Analysis

The molecular structure of “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The InChI code for this compound is 1S/C8H14N4O.ClH/c1-3-4-10-8 (13)7-6 (9)5-11-12 (7)2;/h5H,3-4,9H2,1-2H3, (H,10,13);1H .


Chemical Reactions Analysis

Pyrazoles, including “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide”, are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation . Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine .


Physical And Chemical Properties Analysis

The molecular formula of “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is C10H18N4O . The molecular weight is 210.28 .

Mechanism of Action

While the specific mechanism of action for “4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide” is not mentioned in the search results, it is noted that pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Notable drugs containing a pyrazole ring include celecoxib (celebrex) and the anabolic steroid stanozolol .

properties

IUPAC Name

4-amino-N-propan-2-yl-2-propylpyrazole-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18N4O/c1-4-5-14-9(8(11)6-12-14)10(15)13-7(2)3/h6-7H,4-5,11H2,1-3H3,(H,13,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HGOHWEFJZASRMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN1C(=C(C=N1)N)C(=O)NC(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18N4O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Amino-N-isopropyl-1-propyl-1H-pyrazole-5-carboxamide

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